![molecular formula C10H14N2O2 B2554482 3-[(2-Methoxyphenyl)amino]propanamide CAS No. 3745-58-2](/img/structure/B2554482.png)
3-[(2-Methoxyphenyl)amino]propanamide
Overview
Description
“3-[(2-Methoxyphenyl)amino]propanamide” is a synthetic compound with the empirical formula C10H14N2O2 and a molecular weight of 194.23 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “3-[(2-Methoxyphenyl)amino]propanamide” can be represented by the SMILES stringO=C(N)CCNC(C=CC=C1)=C1OC . This indicates that the molecule contains a propanamide group (O=C(N)CC) attached to a methoxyphenyl group (C(C=CC=C1)=C1OC) via an amino group (NC). Physical And Chemical Properties Analysis
“3-[(2-Methoxyphenyl)amino]propanamide” is a solid substance . Its empirical formula is C10H14N2O2 and it has a molecular weight of 194.23 .Scientific Research Applications
Chemical Research
“3-[(2-Methoxyphenyl)amino]propanamide” is a unique chemical compound with the molecular formula C10H14N2O2 and a molecular weight of 194.23 . It is used in various chemical research applications, particularly in the synthesis of novel derivatives .
Antioxidant Activity
This compound has shown significant antioxidant activity. In fact, the antioxidant activity of certain derivatives of “3-[(2-Methoxyphenyl)amino]propanamide” has been tested to be approximately 1.4 times higher than that of ascorbic acid, a well-known antioxidant .
Anticancer Activity
“3-[(2-Methoxyphenyl)amino]propanamide” and its derivatives have been tested for anticancer activity. They have shown cytotoxic effects against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines .
Proteomics Research
This compound is also used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. “3-[(2-Methoxyphenyl)amino]propanamide” can be used to study protein interactions and dynamics.
Synthesis of Novel Derivatives
“3-[(2-Methoxyphenyl)amino]propanamide” serves as a base compound in the synthesis of novel derivatives bearing semicarbazide, thiosemicarbazide, thiadiazole, triazolone, triazolethione, thiophenyltriazole, furan, thiophene, naphthalene, pyrrole, isoindoline-1,3-dione, oxindole, etc. moieties .
Drug Discovery
Given its antioxidant and anticancer activities, “3-[(2-Methoxyphenyl)amino]propanamide” and its derivatives could potentially be used in drug discovery and development processes .
Safety and Hazards
properties
IUPAC Name |
3-(2-methoxyanilino)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-14-9-5-3-2-4-8(9)12-7-6-10(11)13/h2-5,12H,6-7H2,1H3,(H2,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRQKNFSQYVYRSE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NCCC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2-Methoxyphenyl)amino]propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-(1H-imidazol-1-yl)propyl)-N-(4,7-dimethylbenzo[d]thiazol-2-yl)-4-fluorobenzamide hydrochloride](/img/structure/B2554399.png)
![4-({[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)butanoic acid](/img/structure/B2554401.png)
![3-((4-(3-chlorophenyl)-5-((2,5-dimethylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2554402.png)
![N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-1-(methylsulfonyl)piperidine-2-carboxamide](/img/structure/B2554408.png)
![2-methyl-3-[2-nitro-1-(3,4,5-trimethoxyphenyl)ethyl]-1H-indole](/img/structure/B2554413.png)
![7-Nitro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride](/img/structure/B2554415.png)
![N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-(2-fluorophenoxy)acetamide](/img/structure/B2554416.png)
![1-benzyl-N-cyclohexyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2554418.png)
